Cas no 2171827-78-2 (4-chloro-2,5-dicyclopropylthieno2,3-dpyrimidine)

• Product Name: 4-chloro-2,5-dicyclopropylthieno2,3-dpyrimidine
• CAS No: 2171827-78-2
• MF: C₁₂H₁₁ClN₂S
• MW: 250.747140169144
• CID: 6246310
• PubChem ID: 165521612
• Update Time: 2025-10-31

4-chloro-2,5-dicyclopropylthieno2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2,5-dicyclopropylthieno2,3-dpyrimidine
• EN300-1267784
• 2171827-78-2
• 4-chloro-2,5-dicyclopropylthieno[2,3-d]pyrimidine

• Inchi： 1S/C12H11ClN2S/c13-10-9-8(6-1-2-6)5-16-12(9)15-11(14-10)7-3-4-7/h5-7H,1-4H2
• InChI Key： KEKDUSYVLOCSQF-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(C3CC3)=N1)SC=C2C1CC1

Computed Properties

• Exact Mass: 250.0331472g/mol
• Monoisotopic Mass: 250.0331472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 54Ų

Additional information on 4-chloro-2,5-dicyclopropylthieno2,3-dpyrimidine

Introduction to 4-Chloro-2,5-Dicyclopropylthieno[2,3-d]pyrimidine (CAS No. 2171827-78-2)

4-Chloro-2,5-dicyclopropylthieno[2,3-d]pyrimidine (CAS No. 2171827-78-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The chemical structure of 4-chloro-2,5-dicyclopropylthieno[2,3-d]pyrimidine features a thienopyrimidine core with a chlorine atom at the 4-position and two cyclopropyl groups at the 2 and 5 positions. The presence of these substituents imparts unique electronic and steric effects that contribute to its biological activity. Recent studies have highlighted the importance of thienopyrimidines in drug discovery, particularly in the development of new antiviral agents and cancer therapeutics.

In terms of synthesis, 4-chloro-2,5-dicyclopropylthieno[2,3-d]pyrimidine can be prepared through a multi-step process involving the condensation of appropriate precursors. The synthesis typically involves the formation of a thienopyrimidine core followed by the introduction of the cyclopropyl and chlorine substituents. The detailed synthetic route has been reported in several peer-reviewed journals, providing valuable insights into the optimization of reaction conditions and yield improvements.

The biological evaluation of 4-chloro-2,5-dicyclopropylthieno[2,3-d]pyrimidine has revealed promising results. In vitro studies have demonstrated its potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes or pathways. Additionally, preliminary studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as an anticancer agent.

To further explore the therapeutic potential of 4-chloro-2,5-dicyclopropylthieno[2,3-d]pyrimidine, ongoing research is focused on optimizing its pharmacokinetic properties and evaluating its efficacy in animal models. Preclinical studies are underway to assess its safety profile and determine appropriate dosing regimens for potential clinical trials. These efforts are crucial for advancing the compound from bench to bedside and realizing its full therapeutic potential.

In conclusion, 4-chloro-2,5-dicyclopropylthieno[2,3-d]pyrimidine (CAS No. 2171827-78-2) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a novel therapeutic agent. Continued research and collaboration among chemists, biologists, and clinicians will be essential in translating these findings into clinical applications that can benefit patients worldwide.